Cas no 1227095-69-3 (5-isocyanato-1H-1,3-benzodiazole)

• Product Name: 5-isocyanato-1H-1,3-benzodiazole
• CAS No: 1227095-69-3
• MF: C₈H₅N₃O
• MW: 159.144800901413
• CID: 1102408
• PubChem ID: 76845884
• Update Time: 2025-04-20

5-isocyanato-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 6-isocyanato-1H-Benzimidazole
• 5-isocyanato-1H-1,3-benzodiazole
• 1227095-69-3
• SCHEMBL20530176
• EN300-1830250

• Inchi： 1S/C8H5N3O/c12-5-11-6-1-2-7-8(3-6)10-4-9-7/h1-4H,(H,9,10)
• InChI Key： BMHOZLVLWBYVLF-UHFFFAOYSA-N
• SMILES： O=C=NC1C=CC2=C(C=1)NC=N2

Computed Properties

• Exact Mass: 159.043261791g/mol
• Monoisotopic Mass: 159.043261791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 58.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles